Cas no 60283-38-7 ((2-PHENOXY-PHENYL)-HYDRAZINE)

• Product Name: (2-PHENOXY-PHENYL)-HYDRAZINE
• CAS No: 60283-38-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD02663175
• CID: 951571
• PubChem ID: 1479761
• Update Time: 2025-08-05

(2-PHENOXY-PHENYL)-HYDRAZINE Chemical and Physical Properties

Names and Identifiers

• (2-PHENOXY-PHENYL)-HYDRAZINE
• 2-HYDRAZINOPHENYL PHENYL ETHER
• (2-phenoxyphenyl)hydrazine
• 60283-38-7
• SB37885
• CS-0454180
• MFCD02663175
• SCHEMBL2000120
• EN300-266168
• 10N-062
• BBL008191
• STK027395
• 1-(2-phenoxyphenyl)hydrazine
• AKOS005380105
• Oprea1_027792
• DB-289745

• MDL： MFCD02663175
• Inchi： 1S/C12H12N2O/c13-14-11-8-4-5-9-12(11)15-10-6-2-1-3-7-10/h1-9,14H,13H2
• InChI Key： NYMGSEDQLNNAEN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1NN

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28000
• LogP: 3.53780

Additional information on (2-PHENOXY-PHENYL)-HYDRAZINE

Comprehensive Overview of (2-PHENOXYPHENYL)-HYDRAZINE (CAS No. 60283-38-7)

(2-Phenoxyphenyl)-hydrazine (CAS No. 60283-38-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a hydrazine group attached to a 2-phenoxyphenyl moiety. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The chemical formula of (2-phenoxyphenyl)-hydrazine is C₁₂H₁₁N₃O, and it has a molecular weight of 205.23 g/mol. Its physical properties include a melting point of approximately 115-117°C and a boiling point of around 300°C at standard pressure. The compound is generally stable under normal conditions but can undergo various chemical transformations when exposed to specific reagents or conditions.

In the realm of chemical synthesis, (2-phenoxyphenyl)-hydrazine has been extensively utilized as a building block for the preparation of more complex molecules. One notable application is in the synthesis of heterocyclic compounds, which are crucial in pharmaceutical and agrochemical industries. For instance, recent studies have demonstrated the utility of this compound in the formation of pyrazoles, triazoles, and other nitrogen-containing rings through cyclocondensation reactions.

A significant area of research involving (2-phenoxyphenyl)-hydrazine is its role in the development of novel pharmaceuticals. Hydrazine derivatives are known for their potential biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent advancements in medicinal chemistry have explored the use of (2-phenoxyphenyl)-hydrazine as a scaffold for designing new drug candidates. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of (2-phenoxyphenyl)-hydrazine-based derivatives as potent inhibitors of cancer cell proliferation.

The versatility of (2-phenoxyphenyl)-hydrazine extends beyond pharmaceutical applications to materials science. In this context, the compound has been investigated for its potential use in the synthesis of advanced materials with unique properties. One such application is in the preparation of conductive polymers and electroactive materials. These materials have found applications in electronic devices, sensors, and energy storage systems due to their excellent electrical conductivity and stability.

From an environmental perspective, the synthesis and use of (2-phenoxyphenyl)-hydrazine must be conducted with careful consideration of safety and sustainability. Recent research has focused on developing greener synthetic methods that minimize waste generation and environmental impact. For instance, catalytic processes using metal complexes or enzymes have been explored to improve the efficiency and eco-friendliness of the synthesis.

In conclusion, (2-phenoxyphenyl)-hydrazine (CAS No. 60283-38-7) is a multifaceted compound with wide-ranging applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop new molecules with diverse functionalities. As ongoing research continues to uncover new applications and improve synthetic methods, the importance of this compound is likely to grow further in the coming years.